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Compound of Interest

Compound Name: DPTIP hydrochloride

Cat. No.: B13735809 Get Quote

Essential Safety and Handling Guide for DPTIP
Hydrochloride
This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling DPTIP hydrochloride.

The following procedural guidance is designed to ensure safe operational use and disposal,

building a foundation of trust in laboratory safety and chemical handling.

Hazard Identification and Classification
DPTIP hydrochloride is a potent and selective neutral sphingomyelinase 2 (nSMase2)

inhibitor.[1][2][3] While a valuable research tool, it is classified as acutely toxic if ingested and

requires careful handling.

Hazard Summary

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

| Acute Toxicity - Oral, Category 3 | GHS06 (Skull and crossbones) | Danger | H301: Toxic if

swallowed[4] |
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Primary Routes of Exposure: Ingestion, skin contact, inhalation.[5] Toxicological Effects: The

primary toxic effect identified is acute toxicity upon oral intake.[4] It is not reported to be a skin

or eye irritant, and no sensitizing effects are known.[4]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to create a barrier between the handler and the hazardous

chemical, minimizing exposure risk.[6] The required PPE varies based on the specific task

being performed.

Recommended PPE for Handling DPTIP Hydrochloride

Task Required Personal Protective Equipment

Receiving & Unpacking Chemotherapy-rated gloves.[7]

Weighing & Transferring Solid

Two pairs of chemotherapy-rated gloves (ASTM

D6978 standard), disposable gown, safety

glasses with side shields or goggles, and a

NIOSH-certified respirator (e.g., N95) if not

handled within a containment primary

engineering control (C-PEC) like a chemical

fume hood.[6][7]

Preparing Solutions

Two pairs of chemotherapy-rated gloves,

disposable impermeable gown with closed cuffs,

safety goggles, and face shield. All work should

be performed in a C-PEC.[8]

Administering to Animals
Two pairs of chemotherapy-rated gloves,

disposable gown, and safety glasses.[8]

Handling Contaminated Waste
Two pairs of chemotherapy-rated gloves,

disposable gown, and safety glasses.

| Spill Cleanup | Two pairs of chemotherapy-rated gloves, disposable impermeable gown, shoe

covers, safety goggles, and a NIOSH-certified respirator.[9] |
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Note: All disposable PPE should not be reused and must be disposed of as hazardous waste.

[8] Always wash hands thoroughly with soap and water after removing gloves and before

leaving the laboratory.[7]

Operational and Disposal Plans
A structured workflow is critical for safety. The following step-by-step procedures cover the

lifecycle of DPTIP hydrochloride in the laboratory.

Inspection: Upon receipt, visually inspect the shipping container for any signs of damage or

leakage.[9]

Unpacking: Unpack the chemical in a designated area, preferably with neutral or negative

pressure, wearing appropriate receiving PPE.[9] Have a spill kit readily available.[9]

Labeling: Ensure the container is clearly labeled with the chemical name and GHS hazard

pictograms.

Storage: Store the container in a secure, locked location away from incompatible materials.

[4] The storage area should be clearly marked as containing toxic chemicals. For stock

solutions, store at -20°C for up to one month or -80°C for up to six months.[10]

Protocol: Preparation of a DPTIP Hydrochloride Suspension for In Vivo Use[10]

This protocol details the preparation of a 2.08 mg/mL suspended solution suitable for oral or

intraperitoneal injection in animal models.

Materials:

DPTIP hydrochloride

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% sodium chloride in ddH₂O)
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Procedure:

Prepare a 20.8 mg/mL stock solution of DPTIP hydrochloride in DMSO.

To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300.

Mix the solution thoroughly.

Add 50 µL of Tween-80 and mix again until uniform.

Add 450 µL of Saline to bring the final volume to 1 mL.

If dissolution is incomplete, the solution can be gently heated or sonicated.

Immediate and correct response to a spill is critical to prevent exposure.
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Immediate Actions

Don PPE

Containment & Cleanup

Disposal & Reporting

Alert others in the area

Evacuate the immediate area

Secure the area to prevent entry

Obtain Hazardous Chemical Spill Kit

Don all required PPE:
- 2 pairs of gloves

- Gown
- Goggles

- Respirator

Cover liquid spill with absorbent pads
Gently cover solid spill with wetted pads

Clean the area from outside towards the center

Decontaminate the area with an appropriate cleaner

Place all contaminated materials in a hazardous waste bag

Remove PPE and dispose of it as hazardous waste

Wash hands thoroughly

Report the incident to the Safety Officer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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